Cas no 24243-71-8 (Propane-1-sulfonamide (~90%))

Propane-1-sulfonamide (~90%) is a sulfonamide derivative with applications in organic synthesis and pharmaceutical research. Its high purity (~90%) ensures reliable performance in reactions requiring sulfonamide functionalization, such as the preparation of sulfa drugs or other bioactive compounds. The compound’s structure, featuring a propane backbone, offers moderate lipophilicity, making it suitable for solubility studies or intermediate synthesis. Its stability under standard conditions facilitates handling and storage. Propane-1-sulfonamide is particularly useful in medicinal chemistry for modifying pharmacokinetic properties of lead compounds. The technical grade (~90%) balances cost-effectiveness with functional utility, making it a practical choice for research and industrial applications.

Propane-1-sulfonamide (~90%) structure

Product Name:Propane-1-sulfonamide (~90%)

CAS No:24243-71-8

MF:C₃H₉NO₂S

MW:123.17405962944

MDL:MFCD03550611

CID:252540

PubChem ID:3401849

Update Time:2025-05-28

Propane-1-sulfonamide (~90%) Chemical and Physical Properties

Names and Identifiers

- Propane-1-sulfonamide
- 1-Propanesulfonamide
- Propane-1-sulphonamide
- 1-(Sulphamoyl)propane
- 1-Propansulfonamid
- AC1MOWFX
- Jsp004839
- n-propanesulphonamide
- Propanesulfonamide
- propanesulphonamide
- propylsulfonamide
- propylsulphonamide
- Propansulfonamid
- n-propylsulfonamide
- DROIHSMGGKKIJT-UHFFFAOYSA-N
- STR06425
- BCP20038
- STL556559
- BBL102753
- 1771AB
- AK113525
- ST51025473
- AMY27802
- SCHEMBL28097
- SY122916
- J-015411
- MFCD03550611
- DTXSID40392158
- Propane-1-sulfonamide (~90%)
- AKOS000146817
- CS-W022937
- 24243-71-8
- C3H9NO2S
- FT-0746133
- ZAA24371
- SB75389
- W12497
- EN300-77788
- MDL： MFCD03550611
- Inchi： 1S/C3H9NO2S/c1-2-3-7(4,5)6/h2-3H2,1H3,(H2,4,5,6)
- InChI Key： DROIHSMGGKKIJT-UHFFFAOYSA-N
- SMILES： S(CCC)(N)(=O)=O

Computed Properties

Exact Mass: 123.03547
Monoisotopic Mass: 123.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.5
XLogP3: -0.2

Experimental Properties

Density: 1.198
Melting Point: 51-52
Boiling Point: 226.7°C at 760 mmHg
Flash Point: 90.9°C
Refractive Index: 1.464
PSA: 60.16
LogP: 1.46600

Propane-1-sulfonamide (~90%) Security Information

Signal Word：Warning
Hazard Statement： H303+H313+H333-H315-H319-H335
Warning Statement： P261-P280-P301+P312-P305+P351+P338
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature

Propane-1-sulfonamide (~90%) Pricemore >>

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abcr	AB235454-1 g	Propane-1-sulphonamide, 97%; .	24243-71-8	97%	1g	€109.40	2023-06-22